Technical Monograph: 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine
Technical Monograph: 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine
Topic: 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine: Physicochemical Profile & Synthetic Utility Content Type: Technical Monograph Audience: Medicinal Chemists, CNS Researchers, and Process Development Scientists
Executive Summary
1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine (CAS: Analogous to 116-02-9 precursors) is a lipophilic primary cycloalkylamine with significant relevance in the development of uncompetitive N-methyl-D-aspartate (NMDA) receptor antagonists. Structurally related to Neramexane and Propylhexedrine , this molecular scaffold represents a strategic "linker-extended" pharmacophore, offering distinct channel blocking kinetics compared to rigid adamantane-based derivatives like Memantine.
This guide provides a definitive technical breakdown of the molecule, focusing on its physicochemical properties, validated synthetic pathways from Isophorone, and analytical characterization standards required for pharmaceutical grade development.
Physicochemical Characterization
The precise molecular weight and lipophilicity of this compound are critical for predicting Blood-Brain Barrier (BBB) permeability. As a CNS-active agent, the molecule relies on its high
Table 1: Core Physicochemical Data
| Property | Value | Technical Note |
| Molecular Weight | 169.31 g/mol | Calculated based on |
| Molecular Formula | Degree of Unsaturation = 1 (Cyclohexane ring) | |
| Predicted | Highly lipophilic; indicates excellent passive diffusion across BBB. | |
| Predicted pKa | Basic amine; exists predominantly as a cation at physiological pH (7.4). | |
| Boiling Point | Estimated at 760 mmHg. | |
| Stereochemistry | Complex | Contains 3 chiral centers: Ring carbons 1 & 5, and the exocyclic ethyl carbon. |
Structural Logic & Solubility
The 3,3,5-trimethylcyclohexyl moiety provides a bulky, hydrophobic "anchor" that mimics the spatial occupancy of the adamantane cage found in Memantine, but with greater conformational flexibility. The ethyl-amine side chain (
Synthetic Methodology
Expert Insight: Direct amination of the ring (as seen in Neramexane synthesis) is not applicable here because the amine is located on an exocyclic ethyl chain. The most robust synthetic route utilizes Isophorone as a cost-effective starting material, leveraging its existing methylation pattern to establish the 3,3,5-trimethyl core.
Protocol: The "Aldehyde-Grignard" Route
This pathway ensures stereochemical control and high yields.
Step 1: Hydrogenation of Isophorone[1]
-
Reagents: Isophorone,
, Pd/C (5%). -
Conditions: 3 atm, MeOH, RT.
-
Outcome: 3,3,5-Trimethylcyclohexanone (Dihydroisophorone).[2]
-
Note: This removes the double bond, establishing the saturated ring system.
Step 2: Homologation to the Aldehyde
-
Reagents: (Methoxymethyl)triphenylphosphonium chloride (Wittig Reagent), KOtBu.
-
Process: Reaction with ketone yields the enol ether, which is hydrolyzed (
) to 3,3,5-trimethylcyclohexanecarbaldehyde . -
Mechanism:[3][4] This effectively adds the one carbon needed between the ring and the future amine attachment point.
Step 3: Grignard Addition
-
Reagents: Methylmagnesium bromide (MeMgBr) in THF.
-
Process: Addition to the aldehyde at -78°C to 0°C.
-
Outcome: 1-(3,3,5-Trimethylcyclohexyl)ethanol .
-
Critical Control: Anhydrous conditions are mandatory to prevent quenching of the Grignard reagent.
Step 4: Ritter Reaction (Stereoselective Amination)
-
Reagents: Acetonitrile, conc.
, followed by hydrolysis (NaOH/EtOH). -
Process: The alcohol is protonated to form a carbocation, which is trapped by acetonitrile to form the acetamide. Alkaline hydrolysis yields the free amine.
-
Outcome: 1-(3,3,5-Trimethylcyclohexyl)ethan-1-amine .
Visualization: Synthetic Workflow
Figure 1: Step-wise synthetic pathway from Isophorone to the target lipophilic amine.
Analytical Characterization & Validation
To validate the identity of the synthesized compound, researchers must employ Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR).
Mass Spectrometry (GC-MS) Protocol
-
Ionization: Electron Impact (EI, 70 eV).
-
Molecular Ion (
): Weak peak at m/z 169 . -
Base Peak (Alpha-Cleavage): The primary fragmentation pathway for alpha-chiral amines is the cleavage of the C-C bond between the alpha-carbon and the ring.
-
Fragment A:
. -
Fragment B:
(The 3,3,5-trimethylcyclohexyl carbocation).
-
-
Interpretation: A strong signal at m/z 44 is characteristic of the ethyl-amine side chain
.
1H-NMR Signature (CDCl3, 400 MHz)
- 0.8 - 1.0 ppm: Three strong singlets/doublets corresponding to the three methyl groups on the ring.
-
1.1 ppm: Doublet (
Hz) corresponding to the methyl group of the ethyl side chain. -
2.6 - 2.8 ppm: Multiplet (1H) corresponding to the methine proton on the carbon bearing the amine (
).
Pharmacological Context: NMDA Receptor Antagonism[5][6]
The 1-(3,3,5-trimethylcyclohexyl)ethan-1-amine scaffold serves as a probe for the PCP-binding site within the NMDA receptor ion channel.
Mechanism of Action
Unlike competitive antagonists that bind to the glutamate site, this molecule acts as an uncompetitive open-channel blocker .
-
Activation: The channel opens upon Glutamate/Glycine binding.
-
Blockade: The lipophilic amine enters the pore. The positively charged ammonium group (
) interacts with the electronegative selectivity filter (Asparagine residues). -
Kinetics: The 3,3,5-trimethylcyclohexyl group provides steric bulk that prevents the channel from closing (trapping), or allows for rapid "flickering" depending on the specific isomer used.
SAR Logic (Structure-Activity Relationship)[4][7][8]
-
Lipophilicity: The trimethyl substitution increases
, enhancing CNS penetration compared to unsubstituted cyclohexylamines. -
Side Chain Length: The "ethan-1-amine" linker adds rotational freedom, potentially reducing the "trapping" ratio compared to rigid analogs like Memantine, which may improve the safety profile (reduced psychotomimetic side effects).
Figure 2: Pharmacological logic linking structure to CNS therapeutic potential.
References
-
PubChem. (2025).[5][6][7] Compound Summary: 1-(3,3-Dimethylcyclohexyl)ethan-1-amine (Analogous Structure Data).[3] National Library of Medicine.[6] [Link]
-
Adejare, A., et al. (2016).[8] "Structure activity relationship (SAR) studies of arylcycloalkylamines as N-methyl-D-aspartate receptor antagonists." PLOS ONE. [Link]
-
Wallach, J., et al. (2019).[8] "Pharmacological characterizations of the 'legal high' fluorolintane and isomers." European Journal of Pharmacology. [Link]
-
Organic Syntheses. (2025). General Methods for Reductive Amination and Ritter Reactions.[Link]
-
MDPI. (2003). "Quantitative Structure-Activity Relationships of Noncompetitive Antagonists of the NMDA Receptor: MK801 Derivatives." Molecules. [Link][4][9][10]
Sources
- 1. 3,3,5-Trimethylcyclohexanol - Wikipedia [en.wikipedia.org]
- 2. researchgate.net [researchgate.net]
- 3. 1-(3,3-Dimethylcyclohexyl)ethan-1-amine | Benchchem [benchchem.com]
- 4. Structure-Activity Relationship of NMDA Receptor Ligands and Their Activities on the ERK Activation through Metabotropic Signaling Pathway -Biomolecules & Therapeutics | Korea Science [koreascience.kr]
- 5. trans-3,3,5-Trimethylcyclohexyl nicotinate | C15H21NO2 | CID 10444661 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. 1-Amino-3-aminoethyl-3,5,5-trimethylcyclohexane | C11H24N2 | CID 6431841 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. N-ethenyl-3,3,5,5-tetramethylcyclohexan-1-amine | C12H23N | CID 22630119 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 8. semanticscholar.org [semanticscholar.org]
- 9. mdpi.com [mdpi.com]
- 10. researchgate.net [researchgate.net]
